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Compound of Interest

Compound Name:

(1R,2R)-2-

(Benzyloxy)cyclohexanamine

hydrochloride

CAS No.: 1010811-75-2

Cat. No.: B1519377

Get Quote

Stereoselective Synthesis, Chemical Properties, and
Pharmaceutical Applications
Executive Summary
(1R,2R)-2-(Benzyloxy)cyclohexanamine hydrochloride is a high-value chiral building block

characterized by a trans-1,2-disubstituted cyclohexane core. This scaffold is a "privileged

structure" in medicinal chemistry, serving as a conformational lock in various neuroactive

agents, anti-arrhythmic drugs (e.g., Vernakalant analogs), and organocatalysts.[1] This guide

provides a comprehensive analysis of its physicochemical properties, a validated synthetic

workflow for its production from (1R,2R)-2-aminocyclohexanol, and its critical role in modern

drug discovery.[1]

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6][7]
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Nomenclature and Identifiers
Property Detail

IUPAC Name
(1R,2R)-2-(Benzyloxy)cyclohexan-1-amine

hydrochloride

Common Name (1R,2R)-trans-2-Benzyloxycyclohexylamine HCl

CAS Number (HCl Salt) 1010811-75-2

CAS Number (Free Base) 216394-06-8

Molecular Formula C₁₃H₁₉NO[2][3][4][5] · HCl

Molecular Weight 241.76 g/mol (Salt); 205.30 g/mol (Free Base)

Stereochemistry (1R,2R); trans-configuration

SMILES (Free Base) N[C@@H]1CCCC[C@H]1OCc2ccccc2

Physical Properties[1]
Appearance: White to off-white crystalline solid (HCl salt); Colorless to pale yellow oil (Free

Base).[1]

Solubility: Highly soluble in water, methanol, and DMSO (Salt); Soluble in DCM, ethyl acetate

(Free Base).[1]

Melting Point: ~200–205 °C (Decomposition for HCl salt).[1]

Hygroscopicity: The hydrochloride salt is hygroscopic; store under inert atmosphere (Ar/N₂).

[1]

Synthetic Methodology
The synthesis of (1R,2R)-2-(Benzyloxy)cyclohexanamine requires strict stereocontrol to

maintain the (1R,2R) configuration.[1] The preferred industrial route utilizes (1R,2R)-2-

aminocyclohexanol as the starting material, employing a "Protect-Alkylate-Deprotect" strategy

to ensure regiospecific O-benzylation without contaminating N-alkylation.
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Reaction Workflow (DOT Diagram)
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(1R,2R)-2-(Benzyloxy)cyclohexanamine HCl
(Product)

Precipitation
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Caption: Step-wise synthetic pathway from chiral amino alcohol to the final hydrochloride salt.

Detailed Protocol
Step 1: N-Protection
To prevent N-benzylation, the amine is first masked with a tert-butoxycarbonyl (Boc) group.

Reagents: (1R,2R)-2-Aminocyclohexanol (1.0 eq), Di-tert-butyl dicarbonate (Boc₂O, 1.1 eq),

Triethylamine (TEA, 1.5 eq), DCM.[1]

Procedure: Dissolve amino alcohol in DCM at 0°C. Add TEA followed by Boc₂O. Stir at RT

for 4 hours. Wash with citric acid (aq) and brine.

Checkpoint: disappearance of starting material by TLC (ninhydrin stain).[1]

Step 2: O-Benzylation
This is the critical step.[1][6] Sodium hydride (NaH) is used to deprotonate the secondary

alcohol, facilitating nucleophilic attack on benzyl bromide.

Reagents: N-Boc-intermediate (1.0 eq), Sodium Hydride (60% dispersion, 1.2 eq), Benzyl

Bromide (BnBr, 1.1 eq), DMF (anhydrous).[1]

Procedure:

Cool DMF solution of N-Boc-intermediate to 0°C.

Add NaH portion-wise (gas evolution).[1] Stir 30 min.

Add BnBr dropwise.[1] Warm to RT and stir 12h.
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Quench with water, extract with EtOAc.[1]

Safety Note: NaH releases hydrogen gas; ensure proper ventilation.

Step 3: Deprotection and Salt Formation
Removal of the Boc group yields the amine, which is immediately converted to the stable HCl

salt.[1]

Reagents: 4M HCl in 1,4-Dioxane.

Procedure: Dissolve the protected ether in minimal dioxane. Add 4M HCl/Dioxane (5 eq) at

0°C. Stir until precipitation is complete. Filter the white solid and wash with diethyl ether.

Yield: Typical overall yield 60–75%.

Applications in Drug Development & Research
Medicinal Chemistry: The Aminocyclohexyl Ether
Scaffold
The (1R,2R)-cyclohexane backbone provides a rigid stereochemical template that reduces the

entropic penalty of ligand binding.[1]

Ion Channel Blockers: Analogs of this compound are precursors to mixed ion channel

blockers (e.g., Vernakalant derivatives) used in treating atrial fibrillation.[1] The benzyloxy

group mimics the hydrophobic pharmacophores found in these active pharmaceutical

ingredients (APIs).[1]

Neuroactive Agents: The scaffold is investigated for MAO-B inhibition and AChE inhibition in

Alzheimer's research.[1] The benzyloxy moiety acts as a hydrophobic anchor, fitting into the

active site gorges of these enzymes [1, 2].[1]

Asymmetric Organocatalysis
While diamines (like DACH) are more common, the amino-ether motif serves as a precursor to

monofunctional chiral catalysts.[1]
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Ligand Synthesis: The free amine can be derivatized into thioureas or squaramides, creating

bifunctional hydrogen-bonding catalysts used in enantioselective Michael additions [3].[1]

Chiral Auxiliaries: Used in the resolution of racemic acids or as a chiral base in deprotonation

reactions.[1]

Biological Pathway Interaction (DOT Diagram)

Medicinal Chemistry Chemical Synthesis

(1R,2R)-2-(Benzyloxy)cyclohexanamine

Ion Channel Modulation
(Anti-arrhythmic Precursors)

Scaffold Core

Enzyme Inhibition
(MAO-B / AChE Targets)

Hydrophobic Pharmacophore

Chiral Ligand Synthesis
(Thioureas/Squaramides)

Derivatization

Chiral Resolving Agent

Salt Formation

Click to download full resolution via product page

Caption: Mapping the compound's utility across pharmaceutical and synthetic domains.

Handling & Safety (MSDS Highlights)
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Precautionary Measures:

Wear nitrile gloves and safety goggles.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1S_2S_-trans-2-Benzyloxy-cyclohexylamine
https://pubchem.ncbi.nlm.nih.gov/compound/1S_2S_-trans-2-Benzyloxy-cyclohexylamine
https://www.benchchem.com/product/b1519377/docs?utm_src=pdf-body-img#technical-guide-1r-2r-2-benzyloxy-cyclohexanamine-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/1S_2S_-trans-2-Benzyloxy-cyclohexylamine
https://pubchem.ncbi.nlm.nih.gov/compound/1S_2S_-trans-2-Benzyloxy-cyclohexylamine
https://pubchem.ncbi.nlm.nih.gov/compound/1S_2S_-trans-2-Benzyloxy-cyclohexylamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1519377?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handle in a fume hood to avoid inhalation of dust.

Storage: Store at 2–8°C under inert gas (Argon). Hygroscopic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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